Cas no 1216800-93-9 (rac 4-Azido Deprenyl)

• Product Name: rac 4-Azido Deprenyl
• CAS No: 1216800-93-9
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 1062787
• PubChem ID: 46780528
• Update Time: 2025-05-25

rac 4-Azido Deprenyl Chemical and Physical Properties

Names and Identifiers

• rac 4-Azido Deprenyl
• 1-(4-azidophenyl)-N-methyl-N-prop-2-ynylpropan-2-amine
• rac4-AzidoDeprenyl-d3
• DTXSID70675648
• 1216800-93-9
• N-[1-(4-Azidophenyl)propan-2-yl]-N-methylprop-2-yn-1-amine
• [1-(4-azidophenyl)propan-2-yl](methyl)(prop-2-yn-1-yl)amine
• 1246819-62-4

• Inchi： 1S/C13H16N4/c1-4-9-17(3)11(2)10-12-5-7-13(8-6-12)15-16-14/h1,5-8,11H,9-10H2,2-3H3
• InChI Key： SADKAPHQXBJOKD-UHFFFAOYSA-N
• SMILES： N(C)(CC#C)C(C)CC1C=CC(=CC=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 228.137496527g/mol
• Monoisotopic Mass: 228.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on rac 4-Azido Deprenyl

Racemic 4-Azido Deprenyl: A Comprehensive Overview

The compound with CAS No. 1216800-93-9, commonly referred to as Racemic 4-Azido Deprenyl, has garnered significant attention in the fields of pharmacology and organic chemistry due to its unique properties and potential applications. This compound is a derivative of deprenyl, a well-known compound with a rich history in medical research, particularly in the treatment of Parkinson's disease. The introduction of the azide group at the 4-position of deprenyl's structure introduces novel characteristics that have expanded its utility in both research and therapeutic contexts.

Racemic 4-Azido Deprenyl is notable for its ability to undergo click chemistry reactions, a class of reactions known for their efficiency and selectivity. This property makes it an invaluable tool in drug discovery and development, where the ability to modify molecular structures with precision is crucial. Recent studies have explored the use of Racemic 4-Azido Deprenyl in the creation of bioconjugates, which are molecules that combine organic compounds with biomolecules such as proteins or nucleic acids. These bioconjugates hold promise for targeted drug delivery systems, enhancing the efficacy and reducing the side effects of therapeutic agents.

The synthesis of Racemic 4-Azido Deprenyl involves a multi-step process that begins with the preparation of deprenyl itself. The introduction of the azide group is typically achieved through a substitution reaction, where an appropriate leaving group on deprenyl is replaced by an azide ion (N₃^-). This reaction is often facilitated by mild conditions to ensure the stability of the molecule and avoid unwanted side reactions. The resulting product is then purified using techniques such as column chromatography or recrystallization to ensure high purity, which is essential for both research and clinical applications.

One of the most exciting developments involving Racemic 4-Azido Deprenyl is its role in neuroprotective research. Studies have demonstrated that this compound exhibits potent antioxidant properties, which are critical in protecting neurons from oxidative stress—a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for developing treatments that target central nervous system disorders.

Recent advancements in computational chemistry have also shed light on the molecular mechanisms underlying the activity of Racemic 4-Azido Deprenyl. Through molecular docking studies and quantum mechanical calculations, researchers have gained insights into how this compound interacts with various biological targets, such as enzymes and receptors. These findings not only enhance our understanding of its pharmacological effects but also guide the design of more effective derivatives.

In addition to its therapeutic potential, Racemic 4-Azido Deprenyl has found applications in chemical biology as a probe for studying cellular processes. Its reactivity under click chemistry conditions allows it to be used as a versatile building block for constructing complex molecules that can mimic or modulate biological pathways. This has led to its use in studying protein-protein interactions, enzyme kinetics, and signal transduction pathways.

Despite its numerous advantages, the use of Racemic 4-Azido Deprenyl is not without challenges. One major consideration is its stability under physiological conditions. While it demonstrates robust performance in vitro, ensuring its stability in vivo remains an area requiring further investigation. Additionally, while preclinical studies have shown promising results, extensive clinical trials are necessary to establish its safety and efficacy in human subjects.

In conclusion, Racemic 4-Azido Deprenyl represents a significant advancement in medicinal chemistry, offering a versatile platform for drug discovery and development. Its unique combination of click chemistry reactivity, neuroprotective properties, and ability to cross critical biological barriers positions it as a valuable tool in both research and therapeutic settings. As ongoing studies continue to uncover new insights into its mechanisms and applications, Racemic 4-Azido Deprenyl holds immense potential for contributing to the advancement of modern medicine.